Cas no 34396-47-9 (3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: 3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 34396-47-9
• MF: C₁₁H₁₁NO₂S₂
• MW: 253.34054017067
• MDL: MFCD07344274
• CID: 1467989
• PubChem ID: 6539159
• Update Time: 2025-06-09

3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 3-[(4-methoxyphenyl)methyl]-2-thioxo-
• 3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one
• 34396-47-9
• MFCD07344274
• STL457114
• CS-0116991
• AKOS000349105
• Z104342864
• NS-03809
• SCHEMBL20339372
• CHEMBL225440
• 3-[(4-methoxyphenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• EN300-186554

• MDL： MFCD07344274
• Inchi： 1S/C11H11NO2S2/c1-14-9-4-2-8(3-5-9)6-12-10(13)7-16-11(12)15/h2-5H,6-7H2,1H3
• InChI Key： FYRGOLXXEJTDLT-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)CC1C=CC(=CC=1)OC)=S

Computed Properties

• Exact Mass: 253.02323
• Monoisotopic Mass: 253.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one

3-(4-Methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one: A Comprehensive Overview

CAS No. 34396-47-9, also known as 3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the thiazolidinone class, which is known for its diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities.

The core structure of 3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one is characterized by a thiazolidinone ring system fused with a sulfanylidene group and a substituted benzene ring. The presence of the methoxyphenyl group at the 4-position of the benzene ring imparts additional stability and enhances the compound's solubility and bioavailability. These structural features make it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one in several areas of medicinal research. One notable application is its antimicrobial activity. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory effects against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one has also been investigated for its antiviral activity. Studies have demonstrated that this compound can effectively inhibit the replication of various viruses, such as influenza and herpes simplex virus (HSV). The antiviral mechanism is thought to involve the interference with viral entry into host cells and the inhibition of viral enzyme activity.

The anticancer potential of 3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one has also been explored. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the activation of protein kinases such as AKT and ERK, which are often dysregulated in cancer cells. These findings suggest that 3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one may have therapeutic potential in the treatment of various cancers.

Beyond its direct biological activities, 3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one has also been studied for its use as a synthetic intermediate in the development of novel pharmaceuticals. The thiazolidinone scaffold provides a versatile platform for chemical modifications, allowing researchers to explore a wide range of derivatives with enhanced pharmacological properties. For example, recent work has focused on optimizing the substituents on the benzene ring to improve potency and selectivity against specific targets.

The synthesis of 3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one typically involves a multi-step process that includes the formation of a thioamide intermediate followed by cyclization to form the thiazolidinone ring. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 4-methoxybenzaldehyde with thiourea to form the corresponding thioamide, which is then cyclized using an appropriate reagent such as sodium hydride or potassium tert-butoxide.

In conclusion, 3-(4-methoxyphenyl)methyl-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 34396-47-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel pharmaceuticals.